Cas no 2172211-17-3 (7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane)

7-Ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen within a fused ring system. Its rigid spiro scaffold enhances stability, making it valuable in pharmaceutical and agrochemical research. The ethyl and isopentyl substituents contribute to its lipophilicity, potentially improving membrane permeability in bioactive applications. This compound is particularly useful as an intermediate in synthesizing complex molecules, offering structural diversity for drug discovery. Its well-defined stereochemistry also allows for precise modifications, supporting the development of enantioselective catalysts or chiral building blocks. Suitable for controlled reactions, it demonstrates consistent reactivity under standard conditions.
7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane structure
2172211-17-3 structure
Product Name:7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane
CAS No:2172211-17-3
MF:C16H31NO
MW:253.423444986343
CID:6603388
PubChem ID:165602641
Update Time:2025-10-23

7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane
    • EN300-1643474
    • 2172211-17-3
    • 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane
    • Inchi: 1S/C16H31NO/c1-4-14-7-5-6-10-16(14)15(9-8-13(2)3)17-11-12-18-16/h13-15,17H,4-12H2,1-3H3
    • InChI Key: MMQNDFCBXXDBPD-UHFFFAOYSA-N
    • SMILES: O1CCNC(CCC(C)C)C21CCCCC2CC

Computed Properties

  • Exact Mass: 253.240564612g/mol
  • Monoisotopic Mass: 253.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 21.3Ų

7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane Pricemore >>

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Additional information on 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane

Comprehensive Overview of 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172211-17-3)

7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172211-17-3) is a unique spirocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound features a complex molecular structure characterized by a spiro[5.5]undecane core, which is further functionalized with ethyl and 3-methylbutyl groups. The presence of both oxygen and nitrogen atoms in its structure makes it a versatile candidate for various synthetic applications and drug discovery projects.

The chemical properties of 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane are influenced by its heterocyclic framework. The compound exhibits moderate solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which makes it suitable for laboratory-scale synthesis and formulation studies. Its molecular weight and logP value suggest favorable bioavailability, a critical factor in medicinal chemistry applications. Researchers are particularly interested in its potential as a scaffold for bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for spirocyclic compounds like 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane has surged due to their relevance in drug design and material science. These compounds are known for their three-dimensional rigidity, which enhances their binding affinity to protein targets. This property is particularly valuable in the development of new therapeutics for conditions such as neurological disorders and infectious diseases. The compound's structural complexity also makes it a subject of interest in computational chemistry, where researchers use molecular modeling to predict its interactions.

The synthetic routes for 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane often involve multi-step organic reactions, including cyclization and functional group transformations. Key intermediates in its synthesis include precursor molecules with reactive sites for alkylation and oxidation. Optimizing these pathways is a focus area for process chemists, as it can lead to cost-effective and scalable production methods. The compound's stereochemistry also plays a crucial role in its biological activity, prompting studies on enantioselective synthesis.

Beyond pharmaceutical applications, 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane has potential uses in agrochemicals and specialty chemicals. Its spirocyclic architecture can impart unique properties to pesticides and herbicides, such as improved stability and target specificity. Additionally, its thermal stability and compatibility with polymers make it a candidate for advanced material formulations. These diverse applications highlight the compound's versatility and commercial value.

The market dynamics for 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane are shaped by trends in research and development across industries. With increasing investments in small-molecule therapeutics and green chemistry, the demand for innovative chemical building blocks is expected to grow. Suppliers and manufacturers are focusing on high-purity grades of this compound to meet the needs of academic labs and industrial R&D teams. Regulatory considerations, such as REACH compliance, also influence its global supply chain.

In conclusion, 7-ethyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172211-17-3) represents a fascinating example of spirocyclic chemistry with broad-ranging implications. Its structural features, synthetic accessibility, and functional versatility make it a valuable asset in scientific research and industrial applications. As the field of organic synthesis continues to evolve, this compound is likely to play a pivotal role in the discovery of next-generation molecules for diverse uses.

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